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Compound of Interest

Compound Name: Glycine sodium salt hydrate

Cat. No.: B1592675 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

glycine sodium salt hydrate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Safety and Handling Precautions
Glycine sodium salt hydrate is generally not classified as a hazardous substance; however, it

may cause eye, skin, and respiratory tract irritation.[1][2] When handling this chemical, it is

crucial to use appropriate personal protective equipment (PPE) and follow standard laboratory

safety protocols.
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Personal Protective
Equipment (PPE)

Specification Purpose

Eye Protection
Safety glasses with side-

shields

To prevent eye irritation from

dust or splashes.[2]

Hand Protection Chemical resistant gloves
To prevent skin irritation upon

contact.[2]

Body Protection
Long-sleeved clothing or lab

coat
To minimize skin exposure.[2]

Respiratory Protection
NIOSH-approved respirator

with a dust filter

Required when dust is

generated to prevent

respiratory tract irritation.[2]

Facilities handling this material should be equipped with an eyewash station and a safety

shower.[1] Always handle the substance in a well-ventilated area to minimize dust generation

and accumulation.[1][2]

Step-by-Step Disposal Procedure
The primary guideline for the disposal of glycine sodium salt hydrate is to adhere to all

national and local regulations.

Container Management:

Do not mix glycine sodium salt hydrate with other waste.

Keep the chemical in its original, tightly closed container for disposal.[3]

Handle uncleaned, empty containers as you would the product itself.

Solid Waste Disposal:

For uncontaminated, solid glycine sodium salt hydrate, sweep or vacuum the material

into a suitable, labeled disposal container.[1][2]

Avoid actions that generate dust.[1][2]
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The sealed container should be disposed of through a licensed professional waste

disposal service.

Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.[1]

Wearing the appropriate PPE, clean up the spill immediately.[1]

Collect the spilled material by sweeping or vacuuming and place it in a designated, sealed

container for disposal.[1][2]

Thoroughly clean the contaminated surface after the material has been removed.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of glycine sodium salt hydrate.
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Preparation

Waste Assessment

Action

Disposal

Start: Glycine Sodium Salt Hydrate for Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if dusty)

Is it a spill?

Contain and clean up spill.
Sweep or vacuum into a labeled container.

Yes

Keep in original, labeled container.

No

Is it mixed with other chemicals?

Consult SDS of all components.
Segregate waste accordingly.

Yes

Seal container tightly.

No

Dispose via licensed waste disposal service.
Follow local and national regulations.

End of Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Glycine Sodium Salt Hydrate.
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Disclaimer: This information is intended as a guide and does not replace the need to consult

the specific Safety Data Sheet (SDS) for the product you are using and to comply with all

applicable institutional, local, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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